Cas no 2120439-97-4 (3-(3-fluoropyridin-4-yl)propanenitrile)

• Product Name: 3-(3-fluoropyridin-4-yl)propanenitrile
• CAS No: 2120439-97-4
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 6422585
• PubChem ID: 165715267
• Update Time: 2025-06-29

3-(3-fluoropyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-4-yl)propanenitrile
• EN300-1817698
• 2120439-97-4

• Inchi： 1S/C8H7FN2/c9-8-6-11-5-3-7(8)2-1-4-10/h3,5-6H,1-2H2
• InChI Key： HSTDUXBRUVJKAD-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CCC#N

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(3-fluoropyridin-4-yl)propanenitrile

3-(3-Fluoropyridin-4-yl)propanenitrile: A Comprehensive Overview of CAS No. 2120439-97-4

3-(3-Fluoropyridin-4-yl)propanenitrile (CAS No. 2120439-97-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-(3-fluoropyridin-4-yl)propanenitrile is C₉H₇FN₂, and its molecular weight is approximately 166.16 g/mol. The compound features a fluorinated pyridine ring linked to a propionitrile moiety, which imparts specific chemical and biological properties. The presence of the fluorine atom and the nitrile group enhances the compound's reactivity and bioavailability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-(3-fluoropyridin-4-yl)propanenitrile in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have explored its use as a potent inhibitor of certain kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can lead to more effective and targeted treatments with fewer side effects.

In addition to its potential as an enzyme inhibitor, 3-(3-fluoropyridin-4-yl)propanenitrile has shown promise in the treatment of neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases like Parkinson's disease.

The synthesis of 3-(3-fluoropyridin-4-yl)propanenitrile has been optimized through various methods, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. These advancements have made the compound more accessible for large-scale production, facilitating its use in both academic research and industrial applications.

In the context of drug discovery, the structural features of 3-(3-fluoropyridin-4-yl)propanenitrile make it an excellent starting point for structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its interactions with target proteins, guiding the rational design of more potent and selective derivatives.

Clinical trials involving compounds derived from 3-(3-fluoropyridin-4-yl)propanenitrile are currently underway to evaluate their safety and efficacy. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects without significant adverse reactions. These findings underscore the potential of this scaffold in addressing unmet medical needs.

Beyond its direct applications in medicine, 3-(3-fluoropyridin-4-yl)propanenitrile has also found utility in other areas of chemistry. For example, it serves as a valuable building block for the synthesis of complex molecules with diverse functionalities. Its reactivity with various functional groups allows chemists to create a wide range of derivatives with tailored properties.

In conclusion, CAS No. 2120439-97-4, or 3-(3-fluoropyridin-4-yl)propanenitrile, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use, solidifying its position as a key player in modern drug discovery efforts.